4-{2-[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]ethyl}piperidine

• Molecular Formula: C11H18N2S2
• Molecular Weight: 242.4 g/mol
• IUPAC Name: 4-methyl-2-(2-piperidin-4-ylethylsulfanyl)-1,3-thiazole
• InChI: InChI=1S/C11H18N2S2/c1-9-8-15-11(13-9)14-7-4-10-2-5-12-6-3-10/h8,10,12H,2-7H2,1H3
• InChI Key: PSZCSYHZFBOCPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)SCCC2CCNCC2

Description

4-{2-[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]ethyl}piperidine ( 1597705-58-2) is a high-purity chemical compound featuring a molecular framework that integrates a piperidine ring with a 4-methyl-1,3-thiazole moiety via a sulfanylethyl linker. Its molecular formula is C11H18N2S2, and it has a molecular weight of 242.40 . This specific architecture makes it a valuable intermediate in medicinal chemistry and drug discovery research. The compound's core structural components are of significant scientific interest. The 1,3-thiazole ring is a five-membered heterocycle containing both nitrogen and sulfur atoms, which is a versatile and privileged scaffold in pharmaceutical development due to its aromaticity and ability to participate in diverse electron interactions . Molecules containing the thiazole ring have demonstrated a broad spectrum of biological activities and are found in numerous treatment drugs, such as the anticonvulsant and neuroprotective agent Riluzole, the dopamine agonist Pramipexole for Parkinson's disease, and the antiretroviral Ritonavir . The piperidine ring is a common feature in molecules targeting the central nervous system (CNS). Consequently, this hybrid compound serves as a critical building block for researchers designing and synthesizing novel bioactive molecules, particularly for investigations in CNS disorders, anticancer therapies, and antimicrobial agents . Its primary research value lies in its application as a synthon for lead generation and optimization in the development of new chemical entities (NCEs). This product is provided For Research Use Only. It is strictly intended for laboratory research and experimental applications. It is not intended for diagnostic, therapeutic, or any human or veterinary use. Researchers should handle this material with appropriate care and adhere to all relevant laboratory safety protocols.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the condensation of 4-methyl-2-aminothiazole with a suitable sulfanyl ethyl precursor under controlled conditions . The reaction is usually carried out in the presence of a base such as potassium carbonate and a solvent like ethanol.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis can enhance the efficiency and yield of the production process. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale synthesis .

Chemical Reactions Analysis

Types of Reactions

4-{2-[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]ethyl}piperidine can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The thiazole ring can be reduced under specific conditions.

Substitution: Electrophilic and nucleophilic substitutions can occur at the thiazole ring and the piperidine ring.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) is common.

Substitution: Halogenating agents and nucleophiles such as alkyl halides and amines are frequently used.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Reduced thiazole derivatives.

Substitution: Various substituted thiazole and piperidine derivatives.

Scientific Research Applications

4-{2-[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]ethyl}piperidine has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential antimicrobial and antifungal properties.

Medicine: Explored for its potential as an anti-inflammatory and neuroprotective agent.

Industry: Utilized in the development of new materials and chemical reaction accelerators.

Mechanism of Action

The mechanism of action of 4-{2-[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]ethyl}piperidine involves its interaction with specific molecular targets. The thiazole ring can interact with enzymes and receptors, modulating their activity. The sulfanyl group may enhance the compound’s binding affinity and specificity. The piperidine ring can influence the compound’s pharmacokinetic properties, such as absorption and distribution .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural Analogues

The compound shares structural motifs with several piperidine-thiazole derivatives. Key comparisons include:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents/Modifications	Biological Relevance (if reported)	Source
4-{[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine dihydrochloride	C₁₀H₁₈Cl₂N₂S₂	301.30	Methyl linker instead of ethyl; dihydrochloride salt	Not explicitly stated
4-(4-Methyl-1,3-thiazol-2-yl)piperidine	C₉H₁₄N₂S	182.29	Direct thiazole-piperidine bond (no linker/sulfanyl)	Potential scaffold for CNS-targeting agents
4-{[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-1-(thiophene-2-carbonyl)piperidine	C₁₅H₁₈N₂OS₃	338.51	Thiophene-2-carbonyl group on piperidine	Enhanced lipophilicity
2-Amino-N-(4-methyl-1,3-thiazol-2-yl)benzamide derivatives	Varies	~280–330	Benzamide core with thiazole and triazole groups	Similarity scores (0.479–0.500) to drugs

Key Observations :

• Linker Flexibility : The ethyl sulfanyl linker in the target compound may improve binding pocket accommodation compared to methyl-linked analogues .
• Salt Forms : Dihydrochloride salts (e.g., ) improve solubility but add molecular weight .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for preparing 4-{2-[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]ethyl}piperidine, and what reaction conditions are critical for yield optimization?

• Answer : The synthesis typically involves multi-step organic reactions, including nucleophilic substitution and coupling reactions. Key steps include:

• Thioether formation : Reacting a thiol-containing thiazole with a halogenated ethyl-piperidine precursor under basic conditions (e.g., NaH or K₂CO₃ in DMF) .
• Purification : Column chromatography with gradients of ethyl acetate/hexane is essential for isolating the target compound .
• Yield optimization : Temperature control (60–80°C) and anhydrous solvents are critical to minimize side reactions .

Q. Which analytical techniques are most reliable for confirming the structure and purity of this compound?

• Answer :

• NMR spectroscopy : ¹H and ¹³C NMR confirm the piperidine-thiazole connectivity, with diagnostic signals for the methyl group (δ ~2.4 ppm) and thioether-linked ethyl chain (δ ~2.8–3.2 ppm) .
• Mass spectrometry : High-resolution ESI-MS validates the molecular ion ([M+H]⁺) and fragmentation patterns .
• HPLC : Purity >95% is achievable using C18 columns with acetonitrile/water mobile phases .

Q. What are the key physicochemical properties influencing its solubility and stability in biological assays?

• Answer :

• LogP : Predicted ~2.5 (moderate lipophilicity), favoring membrane permeability but requiring DMSO for stock solutions .
• Stability : Susceptible to oxidation at the thioether moiety; storage under argon at –20°C is recommended .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data for this compound across different studies?

• Answer : Discrepancies may arise from:

• Assay variability : Standardize protocols (e.g., ATP levels in cytotoxicity assays) and validate target engagement (e.g., receptor binding vs. functional activity) .
• Impurity profiles : Batch-to-batch variations in byproducts (e.g., oxidized sulfone derivatives) can alter activity; use LC-MS for batch characterization .
• Species-specific effects : Cross-validate in human primary cells vs. animal models to identify translational gaps .

Q. What computational strategies are effective for predicting the compound’s interaction with biological targets, such as enzymes or receptors?

• Answer :

• Docking studies : Use AutoDock Vina or Schrödinger Suite to model binding to thiazole-sensitive targets (e.g., kinase ATP pockets) .
• MD simulations : Assess stability of ligand-target complexes over 100 ns trajectories to identify critical residues for mutagenesis validation .
• QSAR models : Train on analogs with known IC₅₀ values to prioritize derivatives for synthesis .

Q. How can experimental design (DoE) methodologies optimize reaction conditions for scalable synthesis?

• Answer :

• Factor screening : Use Plackett-Burman designs to identify critical variables (e.g., solvent polarity, catalyst loading) .
• Response surface modeling : Central Composite Design (CCD) optimizes temperature and stoichiometry for maximal yield .
• Robustness testing : Vary parameters ±10% to ensure reproducibility under industrial conditions .

Q. What strategies mitigate challenges in characterizing reactive intermediates during synthesis?

• Answer :

• In situ monitoring : ReactIR or LC-MS tracks transient species (e.g., thiolate anions) .
• Trapping experiments : Add methyl iodide to stabilize nucleophilic intermediates for isolation and NMR analysis .
• Computational mechanistic studies : DFT calculations (e.g., Gaussian) elucidate transition states and guide experimental validation .

Methodological Considerations

Q. How should researchers design dose-response studies to account for off-target effects in cellular models?

• Answer :

• Counter-screening : Test against unrelated targets (e.g., GPCRs) at IC₅₀ concentrations .
• CRISPR knockdown : Confirm target specificity by comparing wild-type vs. gene-edited cell lines .
• Metabolomic profiling : Use LC-MS/MS to detect unintended pathway modulation .

Q. What are best practices for reconciling in vitro potency with in vivo pharmacokinetic data?

• Answer :

• Microsomal stability assays : Compare hepatic clearance rates across species to predict half-life .
• Plasma protein binding : Use equilibrium dialysis to adjust free drug concentrations in efficacy models .
• BBB penetration : Employ PAMPA-BBB assays or in situ brain perfusion to prioritize CNS-active analogs .